BENGHE Validation & Comparative

Check Availability & Pricing

Benchmarking Methylammonium lodide-Based
Perovskites Against Silicon Solar Cells: A
Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methylammonium iodide

Cat. No.: B083521

In the rapidly advancing field of photovoltaics, methylammonium iodide (MAI)-based
perovskite solar cells have emerged as a promising alternative to traditional silicon-based
technologies. Their high power conversion efficiencies, achieved through low-cost solution
processing, have positioned them as a focal point of academic and industrial research. This
guide provides an objective comparison of the performance of MAI-based perovskite solar cells
against established monocrystalline silicon solar cells, supported by experimental data and
detailed methodologies.

Quantitative Performance Comparison

The performance of solar cells is primarily evaluated by four key parameters: Power
Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),
and Fill Factor (FF). The following table summarizes these metrics for representative high-
performing MAI-based perovskite and monocrystalline silicon solar cells, as reported in recent
literature and technical datasheets. All data is referenced under Standard Test Conditions
(STC), defined as an irradiance of 1000 W/mz2, a cell temperature of 25°C, and an air mass 1.5
(AM1.5) spectrum.[1]
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Methylammonium lodide Monocrystalline Silicon
Parameter .
Perovskite Solar Cell Solar Cell
Power Conversion Efficiency ~17.5% - 23.6% (Commercial
Up to 24.89%[2]
(PCE) Cells)[3][4]
Open-Circuit Voltage (Voc) ~1.31 V[2] ~0.620 V[3]

~36.3 mA/cmz2 (calculated from
~24.04 mA/cm?[2] Isc of 8.88A and cell area of
244.3 cm?)[3]

Short-Circuit Current Density
(Jsc)

Not explicitly stated in
Fill Factor (FF) ~86.76%][2] datasheet, but typically >80%

for high-efficiency cells

] o Industry standard of retaining
N Encapsulated device maintains o o
Stability o >80% of initial efficiency after
efficiency after 1000 hours[5]
25 years

Note on Data Comparability:The data presented is compiled from various sources and does not
represent a direct side-by-side experiment. Perovskite solar cell research is rapidly evolving,
with champion cell efficiencies often reported from small-area laboratory devices. Silicon solar
cell data is largely based on commercially available, larger-area cells.

Experimental Protocols

Accurate and reproducible measurements are critical for the valid comparison of solar cell
technologies. The following sections detail the methodologies for key experiments.

1. Current-Voltage (J-V) Characterization

This procedure determines the primary performance parameters (PCE, Voc, Jsc, FF) of a solar
cell.

e Equipment:

o Class AAA solar simulator providing an AM1.5G spectrum.
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o Source measure unit (SMU).
o 4-point probe station.
o Temperature-controlled stage.

o Calibrated reference solar cell.

e Procedure:

o Calibration: Calibrate the solar simulator to an irradiance of 1000 W/mz2 (1 Sun) using the
calibrated reference solar cell.[6]

o Temperature Control: Mount the solar cell on the temperature-controlled stage and
maintain a constant temperature of 25°C.[7]

o Preconditioning (for Perovskite Cells): Before measurement, it is crucial to precondition
the perovskite solar cell to achieve a stabilized output. This often involves light soaking the
device at its maximum power point (MPP) until the output current stabilizes. The specific
preconditioning time should be reported.[8]

o J-V Sweep: Connect the solar cell to the SMU using a 4-point probe configuration to
minimize the impact of series resistance from the contacts.[7]

= Apply a voltage sweep across the cell and measure the resulting current.

» For perovskite solar cells, it is essential to report the scan direction (e.g., forward from
short-circuit to open-circuit, or reverse from open-circuit to short-circuit) and the voltage
scan rate, as these parameters can significantly influence the measured J-V curve due
to hysteretic effects.[8] A slow scan rate is generally preferred to approximate steady-
state conditions.

o Data Extraction: From the J-V curve, extract the following parameters:
» Voc: The voltage at which the current is zero.

» Jsc: The current density at zero voltage (the measured short-circuit current divided by
the active area of the cell).
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» Fill Factor (FF): Calculated as (Vmpp * Jmpp) / (Voc * Jsc), where Vmpp and Jmpp are
the voltage and current density at the maximum power point.

= Power Conversion Efficiency (PCE): Calculated as (Voc * Jsc * FF) / Pin, where Pin is
the incident power density (1000 W/m2).

2. Stability Testing (ISOS Protocols)

The long-term stability of perovskite solar cells is a critical area of research. The International
Summit on Organic Photovoltaic Stability (ISOS) has established protocols for standardized
stability testing.

e |ISOS-D-1: Dark Storage Stability (Shelf Lifetime)[9][10]

o Objective: To assess the intrinsic stability of the solar cell in the absence of light under
ambient conditions.

o Procedure:

» Store the unencapsulated or encapsulated solar cells in the dark in an environment with
controlled ambient temperature (e.g., 23 £ 4 °C) and humidity.[11]

» Periodically measure the J-V characteristics of the cells under STC at defined time
intervals (e.g., 0, 24, 100, 500, 1000 hours).

» Plot the normalized PCE, Voc, Jsc, and FF as a function of storage time. The time at
which the PCE drops to 80% of its initial value (T80) is a common metric for reporting
stability.

e |ISOS-L-1: Light Soaking Stability (Operational Lifetime)[9][10]

o Objective: To evaluate the stability of the solar cell under continuous illumination,
simulating operational conditions.

o Procedure:

= Place the solar cell under a continuous 1 Sun illumination from a solar simulator.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://dspace.mit.edu/bitstream/handle/1721.1/136287/s41560-019-0529-5.pdf?sequence=2&isAllowed=y
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Maintain the cell at its maximum power point (MPP) using an MPP tracker or by
applying a constant voltage close to the Vmpp.

» Control the temperature of the cell (e.g., at 25°C or a more elevated temperature like
65°C or 85°C to accelerate aging, which should be specified).

» Periodically interrupt the light soaking to measure the full J-V curve under STC.

» Plot the normalized performance parameters over time to determine the operational
stability.

Visualizing the Device Architectures

The fundamental structures of MAI-based perovskite and monocrystalline silicon solar cells are
key to understanding their operational principles and performance differences.
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Caption: A typical n-i-p planar architecture of a methylammonium iodide-based perovskite
solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking Methylammonium lodide-Based
Perovskites Against Silicon Solar Cells: A Comparative Guide]. BenchChem, [2025]. [Online
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methylammonium-iodide-based-perovskites-against-silicon-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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